Cas no 5470-40-6 (2-M-Tolylethanamine Hydrochloride)

• Product Name: 2-M-Tolylethanamine Hydrochloride
• CAS No: 5470-40-6
• MF: C₉H₁₄ClN
• MW: 171.667161464691
• MDL: MFCD08448219
• CID: 379323
• PubChem ID: 47003273
• Update Time: 2025-11-02

2-M-Tolylethanamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylphenyl)ethanamine,chloride
• Benzeneethanamine,3-methyl-, hydrochloride (1:1)
• [2-(3-methylphenyl)ethyl]amine hydrochloride
• 3-Methylperylen
• 3-Methyl-perylen
• 3-methyl-perylene
• 3-Methyl-phenaethylamin, Hydrochlorid
• 3-methyl-phenethylamine, hydrochloride
• AC1L1NM6
• CTK1A3002
• Perylene, 3-methyl-
• 3-Methylphenethylamine hydrochloride
• 3-Methylphenethylamine HCl
• NSC26228
• SCHEMBL1028506
• NSC-26228
• 2-(3-methylphenyl)ethan-1-amine hydrochloride
• 2-(3-methylphenyl)ethanamine;hydrochloride
• EN300-65100
• 5470-40-6
• AKOS024258419
• SB37616
• 2-m-tolylethanamine hcl
• Benzeneethanamine, 3-methyl-, hydrochloride
• 2-m-Tolylethanamine hydrochloride
• AS-41017
• MFCD08448219
• 2-M-Tolylethanamine Hydrochloride

• MDL： MFCD08448219
• Inchi： 1S/C9H13N.ClH/c1-8-3-2-4-9(7-8)5-6-10;/h2-4,7H,5-6,10H2,1H3;1H
• InChI Key： DRTQWHWCZWPFCO-UHFFFAOYSA-N
• SMILES： Cl.NCCC1C=CC=C(C)C=1

Computed Properties

• Exact Mass: 171.08162
• Monoisotopic Mass: 171.0814771g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 90.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Melting Point: 160 ºC
• Boiling Point: 110°C/20mm
• PSA: 26.02
• LogP: 2.99850

2-M-Tolylethanamine Hydrochloride Security Information

• Hazardous Material Identification：

Additional information on 2-M-Tolylethanamine Hydrochloride

2-M-Tolylethanamine Hydrochloride (CAS No 5470-40-6): A Comprehensive Guide

2-M-Tolylethanamine Hydrochloride (CAS No 5470-40-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This hydrochloride salt derivative of 2-M-Tolylethanamine is known for its unique properties and applications in various scientific fields. In this article, we delve into its chemical characteristics, synthesis methods, applications, and current market trends, while addressing common queries from researchers and industry professionals.

The molecular structure of 2-M-Tolylethanamine Hydrochloride consists of a toluyl group attached to an ethanamine backbone, with a hydrochloride salt formation enhancing its stability. Its CAS No 5470-40-6 serves as a unique identifier in chemical databases, ensuring precise referencing in academic and industrial contexts. Researchers often search for "2-M-Tolylethanamine Hydrochloride uses" or "5470-40-6 solubility," reflecting the compound's relevance in solubility studies and formulation development.

One of the most frequently asked questions about 2-M-Tolylethanamine Hydrochloride is its role in pharmaceutical intermediates. This compound is widely utilized in the synthesis of active pharmaceutical ingredients (APIs), particularly in the development of central nervous system (CNS) targeting agents. Its structural flexibility allows for modifications that can enhance bioavailability or target specificity, making it a valuable building block in drug discovery.

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Safety and handling of 2-M-Tolylethanamine Hydrochloride are also critical topics. While not classified as hazardous under standard conditions, proper storage and handling protocols are essential to maintain its integrity. Common searches include "5470-40-6 safety data sheet" and "2-M-Tolylethanamine Hydrochloride storage conditions," emphasizing the need for accurate safety information.

In summary, 2-M-Tolylethanamine Hydrochloride (CAS No 5470-40-6) is a versatile compound with broad applications in pharmaceuticals, research, and analytical chemistry. Its unique properties and growing market demand make it a subject of ongoing study and innovation. By addressing key questions and trends, this guide aims to provide a comprehensive resource for professionals and researchers alike.